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Compound of Interest

Compound Name:
1-(5-Methylpyridin-2-

yl)ethanamine

Cat. No.: B1418833 Get Quote

An In-depth Technical Guide to 1-(5-Methylpyridin-2-yl)ethanamine (CAS 885277-04-3):

Synthesis, Characterization, and Applications in Modern Drug Discovery

Abstract
1-(5-Methylpyridin-2-yl)ethanamine is a substituted pyridine derivative that has emerged as a

versatile and highly valuable building block in medicinal chemistry and organic synthesis. Its

unique structural architecture, featuring a methylated pyridine ring coupled with a chiral

ethylamine side chain, provides a key scaffold for the development of novel therapeutics,

particularly those targeting the central nervous system. This technical guide offers a

comprehensive overview of the compound's physicochemical properties, detailed protocols for

its synthesis and analytical characterization, and an exploration of its primary applications.

Authored for researchers, chemists, and drug development professionals, this document

synthesizes field-proven insights with established scientific principles to serve as an

authoritative resource.

Part 1: Core Physicochemical Properties and
Analytical Characterization
The foundational step in utilizing any chemical intermediate is a thorough understanding of its

physical and chemical properties. These data inform everything from storage and handling to

reaction conditions and analytical method development.
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Key Physicochemical Data
The essential properties of 1-(5-Methylpyridin-2-yl)ethanamine are summarized below for

quick reference.

Property Value Source(s)

CAS Number 885277-04-3 [1][2][3]

Molecular Formula C₈H₁₂N₂ [1][4]

Molecular Weight 136.2 g/mol [1]

Appearance Liquid [1][5]

Boiling Point 128 - 129 °C

Melting Point -70 °C

Density 0.943 g/cm³ (at 25 °C)

Purity (Typical) ≥ 95% (by NMR) [1]

Storage
Store at 0-8 °C, under inert

atmosphere
[1][6]

Synonyms
1-(5-Methyl-2-

pyridyl)ethanamine
[7]

Analytical Workflows for Quality Assurance
Ensuring the identity and purity of 1-(5-Methylpyridin-2-yl)ethanamine is critical for the

reproducibility of downstream applications. A multi-step analytical approach is standard

practice.
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Analytical Workflow for 1-(5-Methylpyridin-2-yl)ethanamine

Incoming Material
(CAS 885277-04-3)

Proton NMR (¹H NMR)
- Confirm Structure

- Assess Purity

 Primary Check 

Mass Spectrometry (LC-MS/GC-MS)
- Confirm Molecular Weight

(m/z = 137.1 [M+H]⁺)

 Identity Confirmation 

FTIR Spectroscopy
- Confirm Functional Groups
(N-H, C-N, Aromatic C=C)

 Orthogonal Verification 

Material Released for Use

 Pass/Fail 

Reductive Amination Synthesis

1-(5-methylpyridin-2-yl)ethanone
(Precursor)

Imine Intermediate
(Formed in situ)

Amine Source
(e.g., NH₄OAc)

1-(5-Methylpyridin-2-yl)ethanamine
(Final Product)Reduction

Reducing Agent
(e.g., NaBH₃CN)
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1-(5-Methylpyridin-2-yl)ethanamine
(Core Scaffold)

Pharmaceuticals
(CNS Disorders)

 Bioisostere for
Neurological Targets 

Biochemical Probes
(Enzyme/Receptor Studies)

 Amine handle for
functionalization 

Coordination Chemistry
(Catalyst Ligands)

 N-donor for
metal chelation 

Advanced Materials
(Polymers & Coatings)

 Reactive intermediate
for polymerization 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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